Cas no 2228386-25-0 (2-2-(dimethylamino)ethylbutanedioic acid)

2-2-(dimethylamino)ethylbutanedioic acid structure
2228386-25-0 structure
Product Name:2-2-(dimethylamino)ethylbutanedioic acid
CAS No:2228386-25-0
MF:C8H15NO4
MW:189.209002733231
CID:6292656
PubChem ID:71543783
Update Time:2024-01-08

2-2-(dimethylamino)ethylbutanedioic acid Chemical and Physical Properties

Names and Identifiers

    • 2-2-(dimethylamino)ethylbutanedioic acid
    • SCHEMBL15900037
    • EN300-1767682
    • 2-[2-(dimethylamino)ethyl]butanedioic acid
    • 2228386-25-0
    • Inchi: 1S/C8H15NO4/c1-9(2)4-3-6(8(12)13)5-7(10)11/h6H,3-5H2,1-2H3,(H,10,11)(H,12,13)
    • InChI Key: VAAWHKFUBALTPT-UHFFFAOYSA-N
    • SMILES: OC(C(CC(=O)O)CCN(C)C)=O

Computed Properties

  • Exact Mass: 189.10010796g/mol
  • Monoisotopic Mass: 189.10010796g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 6
  • Complexity: 191
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -2.6
  • Topological Polar Surface Area: 77.8Ų

2-2-(dimethylamino)ethylbutanedioic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
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